(2-Amino-5-chlorophenyl)(2,5-dichlorophenyl)methanone

• Molecular Formula: C13H8Cl3NO
• Molecular Weight: 300.6 g/mol
• IUPAC Name: (2-amino-5-chlorophenyl)-(2,5-dichlorophenyl)methanone
• InChI: InChI=1S/C13H8Cl3NO/c14-7-1-3-11(16)9(5-7)13(18)10-6-8(15)2-4-12(10)17/h1-6H,17H2
• InChI Key: YLQFUSBEJIBKMD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C(=O)C2=C(C=CC(=C2)Cl)Cl)N

Description

(2-Amino-5-chlorophenyl)(2,5-dichlorophenyl)methanone is a useful research compound. Its molecular formula is C13H8Cl3NO and its molecular weight is 300.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 28 ml of a 1M solution of trichloroborane at −5° C. are added 5.6 g of 4-chloroaniline dissolved in 30 ml of 1,2-dichloroethane. After 45 minutes at +15° C., 3.8 g of 2,5-dichlorobenzonitrile and 5 g of gallium trichloride are introduced and the mixture is refluxed for 3 hours. At room temperature, the resulting mixture is hydrolysed with 2M hydrochloric acid solution and maintained at 80° C. for 2 hours. The reaction medium is taken up in ethyl acetate and washed with water. The organic phase is dried over anhydrous sodium sulfate and concentrated. The residue is chromatographed on a column of silica gel, eluting with a cyclohexane/dichloromethane gradient to give 6.38 g of the expected product.